Cas no 540498-91-7 (2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide)

• Product Name: 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide
• CAS No: 540498-91-7
• MF: C₁₆H₂₀ClN₅OS
• MW: 365.880900382996
• CID: 6571858
• PubChem ID: 2077608
• Update Time: 2025-06-25

2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide
• 540498-91-7
• MLS002634373
• 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide
• SR-01000011187-1
• Z13907306
• HMS1427E09
• IFLab1_005377
• 2-((4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-cyclohexylacetamide
• SR-01000011187
• IDI1_010780
• F1285-1616
• HMS2352G20
• 2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-cyclohexylacetamide
• SMR000063035
• CHEMBL1537965
• AKOS001055340
• MLS000057994

• Inchi： 1S/C16H20ClN5OS/c17-12-8-6-11(7-9-12)15-20-21-16(22(15)18)24-10-14(23)19-13-4-2-1-3-5-13/h6-9,13H,1-5,10,18H2,(H,19,23)
• InChI Key： VTDZOFBFRBBIOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1N)SCC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 365.1077091g/mol
• Monoisotopic Mass: 365.1077091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide

Recent Advances in the Study of 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide (540498-91-7)

The compound 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide (CAS: 540498-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and acetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 540498-91-7 exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. Researchers have employed molecular docking and kinetic assays to characterize its binding affinity and inhibitory kinetics, providing a foundation for further structural optimization.

In addition to its kinase inhibitory activity, recent research has explored the compound's anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that 540498-91-7 significantly reduced pro-inflammatory cytokine production in macrophage cell lines. Furthermore, its structural features, particularly the 4-chlorophenyl and triazole moieties, have been linked to enhanced antimicrobial activity against Gram-positive bacteria. These findings highlight the compound's versatility and potential for multi-target therapeutic applications.

Another notable advancement is the development of novel synthetic routes for 540498-91-7. Traditional methods often involved multi-step reactions with low yields and poor scalability. However, a recent publication in Organic Process Research & Development described an optimized synthetic protocol that improves yield and purity while reducing environmental impact. This progress is crucial for facilitating large-scale production and further preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of 540498-91-7. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further formulation strategies to enhance its stability and delivery. Researchers are currently investigating prodrug approaches and nanoparticle-based delivery systems to address these limitations. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, the compound 2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-cyclohexylacetamide (540498-91-7) represents a promising candidate in chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, underscore its potential for therapeutic development. Future research should focus on overcoming pharmacokinetic challenges and advancing it through preclinical and clinical trials to realize its full therapeutic potential.